Cas no 1160261-55-1 ((2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride)

• Product Name: (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride
• CAS No: 1160261-55-1
• MF: C₉H₅Cl₂FO
• MW: 219.0398042202
• MDL: MFCD11939737
• CID: 1072763
• PubChem ID: 46779824
• Update Time: 2025-10-31

(2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride
• (E)-3-(2-chloro-6-fluorophenyl)prop-2-enoyl chloride
• BBL015044
• STL197453
• ALBB-011757
• AKOS005173528
• VS-04816
• 2-propenoyl chloride, 3-(2-chloro-6-fluorophenyl)-, (2E)-
• MFCD11939737
• (2E)-3-(2-chloro-6-fluorophenyl)prop-2-enoyl chloride
• 1160261-55-1

• MDL： MFCD11939737
• Inchi： 1S/C9H5Cl2FO/c10-7-2-1-3-8(12)6(7)4-5-9(11)13/h1-5H/b5-4+
• InChI Key： ZSKVLMSUGHVRRT-SNAWJCMRSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C(=O)Cl)F

Computed Properties

• Exact Mass: 217.9701483g/mol
• Monoisotopic Mass: 217.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride

Introduction to (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride (CAS No. 1160261-55-1)

(2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride (CAS No. 1160261-55-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chlorinated and fluorinated aromatic ring and an acryloyl chloride functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride consists of a substituted acryloyl chloride moiety attached to a 2-chloro-6-fluorophenyl ring. The presence of the chlorine and fluorine atoms imparts specific electronic and steric effects, which can influence the compound's reactivity and biological activity. The acryloyl chloride group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, making it a valuable building block in synthetic chemistry.

Recent research has highlighted the potential of (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride in the development of new therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anticancer properties. The chlorinated and fluorinated substituents on the aromatic ring can modulate the compound's interaction with biological targets, such as enzymes and receptors, leading to enhanced efficacy and selectivity.

In the context of medicinal chemistry, (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride has been explored as a key intermediate in the synthesis of small molecule inhibitors targeting specific signaling pathways. One notable example is its use in the development of inhibitors for kinases, which are enzymes involved in cell signaling and proliferation. By blocking these kinases, such inhibitors can effectively suppress tumor growth and metastasis, making them promising candidates for cancer therapy.

Beyond its applications in pharmaceuticals, (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride has also found utility in materials science. The unique combination of aromatic substituents and reactive functional groups makes it suitable for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, which are desirable attributes for various industrial applications.

The synthesis of (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride typically involves a multi-step process that includes the formation of the substituted acrylonitrile intermediate followed by hydrolysis to generate the acrylamide derivative. Subsequent treatment with thionyl chloride then yields the desired acryloyl chloride product. This synthetic route has been optimized to achieve high yields and purity, ensuring that the final product meets stringent quality standards.

In terms of safety and handling, it is important to note that (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride is a reactive compound that requires careful handling under controlled conditions. Proper personal protective equipment (PPE) should be used when working with this material to prevent exposure to skin or inhalation. Additionally, storage conditions should be carefully managed to avoid degradation or unwanted reactions.

To summarize, (2E)-3-(2-Chloro-6-fluorophenyl)acryloyl chloride (CAS No. 1160261-55-1) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop new therapeutic agents and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.